Cas no 1257293-99-4 (1-(azetidine-3-carbonyl)pyrrolidine)

• Product Name: 1-(azetidine-3-carbonyl)pyrrolidine
• CAS No: 1257293-99-4
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 1040677
• PubChem ID: 59605320
• Update Time: 2025-05-20

1-(azetidine-3-carbonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Azetidin-3-yl(pyrrolidin-1-yl)methanone
• 1-(azetidine-3-carbonyl)pyrrolidine
• (Azetidin-3-yl)(pyrrolidin-1-yl)methanone
• DB-112504
• azetidin-3-ylpyrrolidin-1-ylmethanone
• DTXSID70732482
• Azetidin-3-yl-pyrrolidin-1-ylmethanone
• AKOS015304466
• F1907-2503
• SCHEMBL2672409
• 1257293-99-4
• SB51799
• TZRHCQBOULTJMP-UHFFFAOYSA-N

• MDL： MFCD21650437
• Inchi： 1S/C8H14N2O/c11-8(7-5-9-6-7)10-3-1-2-4-10/h7,9H,1-6H2
• InChI Key： TZRHCQBOULTJMP-UHFFFAOYSA-N
• SMILES： O=C(C1CNC1)N1CCCC1

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(azetidine-3-carbonyl)pyrrolidine

Exploring the Potential of 1-(Azetidine-3-carbonyl)pyrrolidine (CAS No. 1257293-99-4) in Modern Pharmaceutical Research

The compound 1-(azetidine-3-carbonyl)pyrrolidine (CAS No. 1257293-99-4) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential applications. This molecule, characterized by its azetidine-pyrrolidine hybrid scaffold, is increasingly being explored for its role in drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders, inflammatory diseases, and metabolic syndromes. Its heterocyclic framework offers a versatile platform for medicinal chemists to design and optimize bioactive molecules with enhanced pharmacokinetic profiles.

One of the key reasons for the growing interest in 1-(azetidine-3-carbonyl)pyrrolidine is its ability to serve as a bioisostere for more complex molecular structures. Bioisosteres are critical in drug design as they can mimic the biological activity of a lead compound while improving its solubility, metabolic stability, or target selectivity. Researchers have noted that the azetidine ring in this compound contributes to its conformational rigidity, which can enhance binding affinity to specific protein targets. Meanwhile, the pyrrolidine moiety provides additional opportunities for functionalization, making it a valuable building block in fragment-based drug discovery.

In the context of current research trends, 1-(azetidine-3-carbonyl)pyrrolidine aligns with the demand for small-molecule modulators of G protein-coupled receptors (GPCRs) and kinase inhibitors. GPCRs, in particular, are a major focus in drug development due to their involvement in a wide range of physiological processes. The compound's structural flexibility allows it to interact with diverse binding pockets, making it a promising candidate for allosteric modulation studies. Additionally, its potential as a scaffold for kinase inhibitors has been explored in oncology research, where selective kinase inhibition remains a cornerstone of targeted cancer therapies.

Another area where 1-(azetidine-3-carbonyl)pyrrolidine shows promise is in the field of neurodegenerative disease research. With the rising prevalence of conditions like Alzheimer's and Parkinson's disease, there is a pressing need for molecules that can cross the blood-brain barrier (BBB) and modulate neuronal pathways. The compound's lipophilic nature and low molecular weight make it a suitable candidate for CNS-targeted drug development. Recent studies have investigated its derivatives as potential neuroprotective agents or modulators of neurotransmitter systems, though further preclinical validation is required.

From a synthetic chemistry perspective, the preparation of 1-(azetidine-3-carbonyl)pyrrolidine involves innovative amide bond formation strategies and ring-closing reactions. Advances in catalytic methods and green chemistry have streamlined its production, reducing the reliance on hazardous reagents. This aligns with the broader pharmaceutical industry's shift toward sustainable synthesis and atom-efficient processes. Researchers are also exploring enantioselective synthesis routes to access optically pure forms of the compound, which could be crucial for chiral drug development.

In summary, 1-(azetidine-3-carbonyl)pyrrolidine (CAS No. 1257293-99-4) represents a compelling case study in modern medicinal chemistry. Its multifunctional scaffold, combined with its applicability across diverse therapeutic areas, positions it as a valuable tool for researchers tackling some of today's most challenging medical conditions. As the scientific community continues to uncover its full potential, this compound is likely to remain a focal point in high-throughput screening campaigns and structure-activity relationship (SAR) studies for years to come.